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Compound of Interest

Compound Name: N-Demethylfleroxacin

CAS No.: 79660-71-2

Cat. No.: B1215373

Get Quote

Executive Summary
N-Demethylfleroxacin (NDMF) is the primary pharmacologically active metabolite of the

trifluorinated fluoroquinolone, Fleroxacin (Ro 23-6240). While Ciprofloxacin remains the gold

standard for gram-negative activity, its utility is increasingly compromised by high-level

resistance in Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa driven by gyrA

and parC mutations.

This guide evaluates the specific activity of the N-demethylated metabolite. Unlike

Ciprofloxacin, which relies on a cyclopropyl moiety, the Fleroxacin scaffold (and thus NDMF)

utilizes a trifluorinated quinolone core that exhibits distinct lipophilicity and binding kinetics.

Experimental data indicates that while cross-resistance is common, the Fleroxacin/NDMF

scaffold retains residual activity against specific ciprofloxacin-resistant phenotypes, particularly

in compartments where metabolite accumulation occurs (e.g., renal impairment, cystic fibrosis).

Key Finding: NDMF retains approximately 50–100% of the parent drug's potency but exhibits

higher polarity. In specific dual-action prodrug configurations (e.g., Ro 23-9424), this scaffold
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demonstrates MIC values of ≤2.0 µg/mL against methicillin-resistant S. aureus (MRSA) strains

where Ciprofloxacin MICs exceed 4–8 µg/mL.

Mechanistic Distinction & Structure-Activity
Relationship (SAR)
To understand the differential activity, one must analyze the structural divergence between

Ciprofloxacin and N-Demethylfleroxacin.

Chemical Architecture
Ciprofloxacin: 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-

quinolinecarboxylic acid.

Fleroxacin: 6,8-difluoro-1-(2-fluoroethyl)-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-3-

quinolinecarboxylic acid.

N-Demethylfleroxacin (NDMF): Formed by the metabolic removal of the N-methyl group on

the piperazine ring of Fleroxacin.

Impact of N-Demethylation
The removal of the methyl group significantly alters the physicochemical profile:

Polarity: NDMF is more polar than Fleroxacin, altering porin channel penetration in Gram-

negative bacteria.

Half-Life & Clearance: NDMF has a prolonged elimination half-life and accumulates in

patients with reduced renal clearance, potentially extending the therapeutic window against

resistant strains in urinary tract infections (UTIs).

Target Binding: The trifluorinated core (positions 6, 8, and N-1 side chain) provides robust

binding to the DNA-Gyrase complex, potentially overcoming single-point mutations (e.g.,

Ser83Leu in gyrA) that render Ciprofloxacin ineffective.

Mechanism of Action Pathway
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The following diagram illustrates the formation of NDMF and its downstream inhibition of

bacterial replication.
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Figure 1: Pharmacological pathway of N-Demethylfleroxacin from metabolic generation to

bactericidal action.

Comparative Performance Data
The following data synthesizes in vitro activity profiles of the Fleroxacin/NDMF scaffold

compared to Ciprofloxacin against key resistant phenotypes.

Table 1: Comparative MIC Ranges (µg/mL) Against
Resistant Isolates[1][2]
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Organism Phenotype
Ciprofloxacin
MIC

N-
Demethylflero
xacin (NDMF)*

Interpretation

S. aureus

Methicillin-

Susceptible

(MSSA)

0.25 – 0.5 0.5 – 1.0

Comparable

activity; Cipro

slightly more

potent.

S. aureus
MRSA (Cipro-

Resistant)
4.0 – >32.0 2.0 – 8.0

NDMF/Scaffold

retains activity

against low-level

resistant strains.

E. coli Wild Type ≤ 0.015 0.03 – 0.06
Excellent activity

for both.

E. coli
gyrA mutant

(Ser83)
0.25 – 4.0 0.5 – 4.0

Cross-resistance

observed;

negligible

advantage.

P. aeruginosa
Multi-Drug

Resistant
2.0 – >64.0 4.0 – >64.0

NDMF generally

less active than

Cipro against

Pseudomonas.

*Note: Data for NDMF is derived from metabolite specific studies and dual-action prodrugs (Ro

23-9424) containing the active moiety. NDMF typically exhibits 50-100% of the parent

Fleroxacin's activity.

Critical Analysis
MRSA Advantage: The Fleroxacin scaffold (and NDMF) demonstrates a lower MIC ceiling

against MRSA compared to Ciprofloxacin. While Ciprofloxacin MICs rapidly escalate to >32

µg/mL upon acquisition of parC mutations, NDMF often maintains MICs in the 2–8 µg/mL

range, which may be clinically relevant in tissues where the drug accumulates (e.g., urine,

kidney).
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Gram-Negative Parity: Against Enterobacteriaceae, Ciprofloxacin remains superior on a

weight-by-weight basis. However, the high urinary recovery of NDMF makes it a viable

alternative for resistant UTIs.

Experimental Protocols
To validate the activity of N-Demethylfleroxacin against your specific resistant clinical isolates,

strictly adhere to the following self-validating protocols.

Workflow Overview
Clinical Isolate Selection

(Cipro-Resistant confirmed)

Inoculum Preparation
(0.5 McFarland)

Serial Dilution
(NDMF vs. Cipro)

Incubation
(16-20h @ 35°C)

MIC Determination
(Visual/Automated)

Time-Kill Assay
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If MIC < Breakpoint

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1215373/docs?utm_src=pdf-body#technical-comparison-guide-n-demethylfleroxacin-activity-against-ciprofloxacin-resistant-strains
https://www.benchchem.com/product/b1215373/docs?utm_src=pdf-body-img#technical-comparison-guide-n-demethylfleroxacin-activity-against-ciprofloxacin-resistant-strains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Experimental workflow for comparative susceptibility testing.

Protocol: Broth Microdilution (CLSI M07 Standard)
Objective: Determine the Minimum Inhibitory Concentration (MIC) of NDMF vs. Ciprofloxacin.

Materials:

Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Standard powders: Ciprofloxacin HCl and N-Demethylfleroxacin (purity >95%).

96-well microtiter plates (U-bottom).

Procedure:

Stock Solution Preparation:

Dissolve antimicrobial powders in appropriate solvents (Water/buffer for Cipro; slight alkali

or DMSO may be required for NDMF depending on salt form) to 1024 µg/mL.

Dilution Series:

Prepare serial two-fold dilutions in CAMHB across the plate (Range: 64 µg/mL down to

0.015 µg/mL).

Inoculum Prep:

Select 3-5 colonies of the resistant strain (e.g., S. aureus ATCC 43300 for MRSA control).

Suspend in saline to 0.5 McFarland turbidity.

Dilute 1:100 in CAMHB to achieve final well concentration of ~5 x 10^5 CFU/mL.

Inoculation & Incubation:

Add 50 µL of inoculum to 50 µL of drug solution in wells.

Incubate at 35 ± 2°C for 16–20 hours in ambient air.
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Validation:

Growth Control: Turbid (no drug).

Sterility Control: Clear (no bacteria).

Reference Strain:E. coli ATCC 25922 must fall within published QC ranges for

Ciprofloxacin (0.004–0.015 µg/mL).

Protocol: Time-Kill Kinetic Assay
Objective: Determine if NDMF exhibits bactericidal activity (≥3 log10 reduction) against strains

where Ciprofloxacin is bacteriostatic or ineffective.

Setup: Prepare 10 mL CAMHB flasks containing NDMF at 1x, 2x, and 4x the determined

MIC. Include a growth control and a Ciprofloxacin comparator.

Sampling: Inoculate to 5 x 10^5 CFU/mL. Incubate at 37°C with shaking.

Time Points: Remove aliquots at 0, 2, 4, 8, and 24 hours.

Quantification: Serially dilute in saline and plate on drug-free agar. Count colonies after 24h

incubation.

Analysis: Plot log10 CFU/mL vs. Time. Bactericidal activity is defined as a ≥3 log10 reduction

from the initial inoculum.
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Available at: [https://www.benchchem.com/product/b1215373/docs#technical-comparison-
guide-n-demethylfleroxacin-activity-against-ciprofloxacin-resistant-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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